2-Methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid hydrobromide

Specification

• CAS No.: 2089257-79-2
• Molecular Formula: C7H7BrN2O2S
• Molecular Weight: 263.11
• IUPAC Name: 2-methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid;hydrobromide
• Standard InChI: InChI=1S/C7H6N2O2S.BrH/c1-4-2-9-3-5(6(10)11)8-7(9)12-4;/h2-3H,1H3,(H,10,11);1H
• Standard InChI Key: DGUCEEZPENDPNA-UHFFFAOYSA-N
• SMILES: CC1=CN2C=C(N=C2S1)C(=O)O.Br

Introduction

Chemical Identity and Structural Features

2-Methylimidazo[2,1-b]thiazole-6-carboxylic acid hydrobromide (CAS: 2089257-79-2) is a hydrobromide salt of a fused bicyclic heterocyclic compound. Its molecular formula is C₇H₇BrN₂O₂S, with a molecular weight of 263.11 g/mol. The structure consists of an imidazo[2,1-b]thiazole core substituted with a methyl group at position 2 and a carboxylic acid group at position 6, neutralized by hydrobromic acid (HBr).

Key Structural Identifiers:

Property	Value
IUPAC Name	2-methylimidazo[2,1-b][1,thiazole-6-carboxylic acid; hydrobromide
SMILES	CC1=CN2C=C(N=C2S1)C(=O)O.Br
InChIKey	DGUCEEZPENDPNA-UHFFFAOYSA-N
PubChem CID (Free Base)	134690901

The compound’s fused bicyclic system combines imidazole and thiazole rings, with the hydrobromide salt enhancing solubility for research applications.

Synthesis and Preparation

Synthetic Routes

The synthesis typically involves two stages:

• Formation of the Free Base:

  • The imidazo[2,1-b]thiazole core is constructed via cyclization reactions. A common method involves reacting 2-aminothiazole derivatives with α-bromoketones or phenacyl bromides. For example:

    $$\text{2-Aminothiazole} + \text{R-CO-CH}_2\text{Br} \rightarrow \text{Imidazo[2,1-b]thiazole Intermediate}$$

  • Introduction of the methyl group at position 2 and carboxylic acid at position 6 is achieved through selective substitution or post-cyclization functionalization.

• Salt Formation:

  • The free base is treated with hydrobromic acid (HBr) in a polar solvent (e.g., ethanol or water) to yield the hydrobromide salt.

Example Protocol (Adapted from Patent Literature ):

• Step 1: React 2-methyl-3-bromoacetylthiazole with 2-aminothiazole-5-carboxylic acid in refluxing ethanol.

• Step 2: Purify the intermediate via recrystallization.

• Step 3: Treat with 48% HBr in aqueous solution to form the hydrobromide salt.

• Step 4: Isolate the product via vacuum filtration and dry under reduced pressure.

Yield: ~60–70%.

Physicochemical Properties

Solubility and Stability

• Solubility: Highly soluble in polar solvents (water, DMSO) due to ionic character; poorly soluble in nonpolar solvents.

• Stability: Stable under ambient conditions but hygroscopic. Requires storage in a desiccator.

Spectroscopic Data

Technique	Key Features
IR (KBr)	Peaks at 3159 cm⁻¹ (N-H stretch), 1705 cm⁻¹ (C=O), 1426 cm⁻¹ (C-N).
¹H NMR	δ 2.40 (s, 3H, CH₃), δ 7.34–7.83 (m, 2H, thiazole-H), δ 12.1 (br, 1H, COOH).
MS (ESI)	[M+H]⁺ at m/z 183.02 (free base).

Applications in Research

Pharmaceutical Intermediates

While direct biological data for this compound is limited, structurally related imidazo[2,1-b]thiazoles exhibit:

• Anticancer Activity: Derivatives inhibit tumor cell lines (e.g., HOP-92, CAKI-1) with GI₅₀ values <1 μM.

• Carbonic Anhydrase Inhibition: Analogous sulfonamide derivatives target isoforms hCA II and IX.

• Antimicrobial Properties: Thiazole-linked variants show efficacy against bacterial pathogens.

Material Science

The compound’s rigid bicyclic structure makes it a candidate for:

• Ligand Design: Coordination complexes with transition metals (e.g., Pd, Cu) for catalytic applications.

• Fluorescent Probes: Functionalization at position 6 enables use in bioimaging.

Parameter	Recommendation
Storage	2–8°C in airtight containers, desiccated.
Handling	Use gloves, goggles, and fume hood.
Toxicity	Limited data; assume acute toxicity (LD₅₀ >500 mg/kg, rat).

Comparative Analysis of Related Compounds

Compound	CAS	Key Differences	Bioactivity
5-Methylimidazo[2,1-b]thiazole-6-carboxylic acid hydrobromide	2580206-28-4	Methyl at position 5 (vs. 2)	Not reported.
Imidazo[2,1-b]thiazole-6-carboxylic acid	53572-98-8	No methyl substitution	Intermediate in drug synthesis.

Future Directions

• Structure-Activity Studies: Systematic modification of the methyl and carboxylic acid groups to optimize pharmacological profiles.

• Scale-Up Synthesis: Development of one-pot methodologies for industrial production.

• Targeted Delivery: Conjugation with nanoparticles for enhanced bioavailability.